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Compound of Interest

Compound Name:
3-Aminobenzaldehyde

hydrochloride

Cat. No.: B137676 Get Quote

A Comparative Guide to the Characterization of 3-Aminobenzaldehyde Hydrochloride
Derivatives

For researchers and professionals in drug development, 3-Aminobenzaldehyde serves as a

critical bifunctional building block, enabling the synthesis of a diverse range of derivatives, most

notably Schiff bases (imines). These derivatives are of significant interest due to their potential

antimicrobial, antioxidant, and anticancer activities. The formation of the azomethine (-CH=N-)

group through condensation with primary amines is a cornerstone of their synthesis. This guide

provides an objective comparison of 3-Aminobenzaldehyde hydrochloride and its Schiff

base derivatives, supported by spectroscopic data and detailed experimental protocols for their

synthesis and characterization.

Data Presentation: Comparative Analysis
The following tables summarize the key physicochemical and spectroscopic data for 3-

Aminobenzaldehyde and three representative Schiff base derivatives formed by its reaction

with p-toluidine, p-anisidine, and p-chloroaniline. This comparative data is essential for

structural elucidation and purity assessment.

Table 1: Physicochemical Properties
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Compound Molecular Formula
Molecular Weight (
g/mol )

Appearance

3-Aminobenzaldehyde C₇H₇NO 121.14 Light brown powder

Schiff Base with p-

toluidine
C₁₅H₁₄N₂ 222.29 Yellow solid

Schiff Base with p-

anisidine
C₁₅H₁₄N₂O 238.29 Pale yellow solid

Schiff Base with p-

chloroaniline
C₁₄H₁₁ClN₂ 242.71 Yellow solid

Table 2: Comparative Spectroscopic Data

Compound
¹H NMR (δ,
ppm)

¹³C NMR (δ,
ppm)

FT-IR (ν, cm⁻¹)
Mass Spec.
[M+H]⁺ (m/z)

3-

Aminobenzaldeh

yde

~9.8 (s, 1H, -

CHO), 7.1-7.5

(m, 4H, Ar-H),

~5.3 (s, 2H, -

NH₂)[1]

~192 (C=O), 149

(C-NH₂), 115-

130 (Ar-C)

3300-3500 (N-

H), ~1700 (C=O),

1500-1600

(C=C)

122.06

Schiff Base with

p-toluidine

~8.4 (s, 1H, -

CH=N-), 7.1-7.9

(m, 8H, Ar-H),

~2.4 (s, 3H, -

CH₃)

~160 (-C=N-),

120-150 (Ar-C),

~21 (-CH₃)

~1625 (-C=N-),

3030 (Ar C-H),

2920 (Aliph. C-H)

223.12

Schiff Base with

p-anisidine

~8.5 (s, 1H, -

CH=N-), 6.9-7.9

(m, 8H, Ar-H),

~3.8 (s, 3H, -

OCH₃)

~160 (-C=N-),

~160 (Ar-C-O),

115-150 (Ar-C),

~55 (-OCH₃)

~1620 (-C=N-),

3040 (Ar C-H),

2840 (Aliph. C-

H), ~1250 (C-O)

239.12

Schiff Base with

p-chloroaniline

~8.6 (s, 1H, -

CH=N-), 7.2-8.0

(m, 8H, Ar-H)

~161 (-C=N-),

120-150 (Ar-C,

Ar-C-Cl)

~1620 (-C=N-),

3050 (Ar C-H),

~1090 (C-Cl)

243.07
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Mandatory Visualizations
The following diagrams illustrate the experimental workflow for the synthesis and

characterization of these derivatives and a conceptual representation of their potential

mechanism of antimicrobial action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b137676?utm_src=pdf-custom-synthesis
https://rasayanjournal.co.in/admin/php/upload/4421_pdf.pdf
https://www.benchchem.com/product/b137676#characterization-of-3-aminobenzaldehyde-hydrochloride-derivatives
https://www.benchchem.com/product/b137676#characterization-of-3-aminobenzaldehyde-hydrochloride-derivatives
https://www.benchchem.com/product/b137676#characterization-of-3-aminobenzaldehyde-hydrochloride-derivatives
https://www.benchchem.com/product/b137676#characterization-of-3-aminobenzaldehyde-hydrochloride-derivatives
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b137676?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

